Cas no 2365173-83-5 ((3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride)

• Product Name: (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride
• CAS No: 2365173-83-5
• MF: C₁₂H₂₃BClNO₂
• MW: 259.58052277565
• CID: 4787174
• Update Time: 2025-05-26

(3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride

• Inchi： 1S/C12H22BNO2.ClH/c1-11(2)12(3,4)16-13(15-11)8-10-6-5-7-14-9-10;/h8,14H,5-7,9H2,1-4H3;1H/b10-8-;
• InChI Key： ZOTCHPLWZRLEKB-DQMXGCRQSA-N
• SMILES： Cl.O1B(/C=C2\CNCCC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1510368 g/mol
• Monoisotopic Mass: 259.1510368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5
• Molecular Weight: 259.58

Additional information on (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride

Recent Advances in the Study of (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride (CAS: 2365173-83-5)

The compound (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride (CAS: 2365173-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery and development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of boron-containing molecules, which are increasingly recognized for their utility in drug design, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted therapies. The presence of the dioxaborolane moiety in the compound facilitates its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, demonstrating its versatility and importance in the field.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a covalent inhibitor of specific protein targets. The study revealed that the (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride moiety can form stable interactions with cysteine residues in target proteins, leading to prolonged inhibition and enhanced therapeutic efficacy. This finding opens new avenues for the development of covalent drugs, which are gaining traction due to their ability to achieve high selectivity and potency.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. The boron atom in the dioxaborolane group can be replaced with fluorine-18, a radioisotope commonly used in PET imaging. This modification allows for the development of novel radiotracers that can be used to visualize and quantify target engagement in vivo. Preliminary studies have shown promising results, with the compound exhibiting favorable pharmacokinetic properties and high target specificity.

Despite these advancements, challenges remain in the optimization of the compound's physicochemical properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to improve these characteristics while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, leading to the identification of derivatives with enhanced drug-like properties.

In conclusion, (3Z)-3-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine;hydrochloride (CAS: 2365173-83-5) represents a promising scaffold for the development of novel therapeutic agents and imaging probes. Its unique chemical properties and versatility make it a valuable tool in modern drug discovery. Future research should focus on further elucidating its mechanism of action and exploring its potential in other therapeutic areas, such as oncology and infectious diseases.